Cas no 1251693-06-7 (N-(3-chlorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide)

• Product Name: N-(3-chlorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide
• CAS No: 1251693-06-7
• MF: C₂₁H₁₉ClN₄O₂S
• MW: 426.919162034988
• CID: 6031993
• PubChem ID: 49664970
• Update Time: 2025-10-30

N-(3-chlorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide
• N-[(3-chlorophenyl)methyl]-3-methyl-N-(3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• F3406-7329
• CHEMBL4539653
• AKOS024485214
• N-(3-chlorobenzyl)-3-methyl-N-(m-tolyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• 1251693-06-7

• Inchi： 1S/C21H19ClN4O2S/c1-15-6-3-9-19(12-15)26(14-17-7-4-8-18(22)13-17)29(27,28)20-10-5-11-25-16(2)23-24-21(20)25/h3-13H,14H2,1-2H3
• InChI Key： YCHQOJQLJYWLGL-UHFFFAOYSA-N
• SMILES： C12=NN=C(C)N1C=CC=C2S(N(CC1=CC=CC(Cl)=C1)C1=CC=CC(C)=C1)(=O)=O

Computed Properties

• Exact Mass: 426.0917247g/mol
• Monoisotopic Mass: 426.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 76Ų

Additional information on N-(3-chlorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide

Research Brief on N-(3-chlorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide (CAS: 1251693-06-7)

N-(3-chlorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide (CAS: 1251693-06-7) is a novel sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound belongs to the triazolopyridine class of molecules, which are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound, particularly the presence of the sulfonamide and triazolopyridine moieties, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have focused on elucidating the biological activity and mechanism of action of N-(3-chlorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide. Preliminary in vitro assays have demonstrated its potent inhibitory effects on specific enzymatic targets, such as carbonic anhydrases and protein kinases, which are implicated in various pathological conditions. These findings suggest that the compound may have therapeutic potential in diseases where these enzymes play a critical role, such as cancer, glaucoma, and neurodegenerative disorders.

The synthesis of N-(3-chlorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide involves a multi-step process, starting with the condensation of appropriate precursors to form the triazolopyridine core, followed by sulfonamide incorporation. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating its use in further biological evaluations. Structural optimization studies are also underway to enhance its pharmacokinetic properties, such as solubility and bioavailability, which are crucial for its development as a drug candidate.

In addition to its enzymatic inhibitory activity, N-(3-chlorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide has shown promising results in cell-based assays. For instance, it has exhibited selective cytotoxicity against certain cancer cell lines while sparing normal cells, indicating its potential as a targeted anticancer agent. Further mechanistic studies are needed to unravel the molecular pathways involved in its cytotoxic effects and to identify potential biomarkers for patient stratification in clinical settings.

Despite the promising preclinical data, several challenges remain in the development of N-(3-chlorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide as a therapeutic agent. These include addressing its metabolic stability, potential off-target effects, and the need for comprehensive toxicity studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, N-(3-chlorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and potent biological activities warrant further investigation to fully exploit its therapeutic potential. Future research should focus on optimizing its pharmacological properties, elucidating its mechanism of action, and evaluating its efficacy in relevant animal models. The insights gained from these studies will be invaluable in guiding the development of novel therapeutics based on this compound.